![molecular formula C19H32N2S B4283424 N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea](/img/structure/B4283424.png)
N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea
Overview
Description
N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea (SBT) is a chemical compound that has been widely used in scientific research due to its unique properties. SBT is a thiourea derivative that has been extensively studied for its ability to inhibit the activity of certain enzymes and proteins, making it an important tool for investigating various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea involves its ability to bind to certain enzymes and proteins, thereby inhibiting their activity. Specifically, this compound binds to the ATP-binding site of these enzymes and prevents the transfer of phosphate groups, which is necessary for their activity. This results in a decrease in cellular signaling and a disruption of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in different biological systems. For example, it has been shown to inhibit the growth and proliferation of cancer cells, and to reduce inflammation in animal models of disease. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted inhibition of specific pathways. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several potential future directions for research involving N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea. One area of interest is the development of this compound-based therapies for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular signaling pathways. Finally, the development of more specific and potent this compound derivatives may offer new opportunities for investigating and manipulating biological processes.
Scientific Research Applications
N-(4-sec-butylphenyl)-N'-(2-ethylhexyl)thiourea has been used in numerous scientific studies to investigate the role of various enzymes and proteins in biological systems. It has been shown to inhibit the activity of enzymes such as protein kinase C, tyrosine kinase, and phospholipase C, among others. This compound has also been used to study the effects of various growth factors and cytokines on cellular signaling pathways.
Properties
IUPAC Name |
1-(4-butan-2-ylphenyl)-3-(2-ethylhexyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32N2S/c1-5-8-9-16(7-3)14-20-19(22)21-18-12-10-17(11-13-18)15(4)6-2/h10-13,15-16H,5-9,14H2,1-4H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIOAXBIYPWJSIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CNC(=S)NC1=CC=C(C=C1)C(C)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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